3-{[(acetylamino)carbonothioyl]amino}-4-chlorobenzoic acid

• IUPAC Name: 3-(acetylcarbamothioylamino)-4-chlorobenzoic acid
• InChI: InChI=1S/C10H9ClN2O3S/c1-5(14)12-10(17)13-8-4-6(9(15)16)2-3-7(8)11/h2-4H,1H3,(H,15,16)(H2,12,13,14,17)
• InChI Key: RLKRPCFZEODPFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(=S)NC1=C(C=CC(=C1)C(=O)O)Cl
• Molecular Formula: C10H9ClN2O3S
• Molecular Weight: 272.71 g/mol
• Solubility: >40.9 [ug/mL] (The mean of the results at pH 7.4)

Description

3-{[(Acetylamino)carbonothioyl]amino}-4-chlorobenzoic acid, also known as ACBC, is a chemical compound that has gained significant attention in scientific research in recent years. ACBC is a derivative of the well-known nonsteroidal anti-inflammatory drug, diclofenac, and has been found to exhibit potent anti-inflammatory and analgesic effects.

Mechanism of Action

3-{[(acetylamino)carbonothioyl]amino}-4-chlorobenzoic acid exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX-2 and reducing the production of pro-inflammatory cytokines. This leads to a decrease in the production of prostaglandins and a reduction in the inflammatory response. This compound has also been found to activate the adenosine A1 receptor, which is involved in pain modulation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has been found to reduce paw edema, hyperalgesia, and allodynia in these models. This compound has also been shown to reduce the production of reactive oxygen species (ROS) and oxidative stress markers in animal models of inflammation.

Advantages and Limitations for Lab Experiments

3-{[(acetylamino)carbonothioyl]amino}-4-chlorobenzoic acid has several advantages for lab experiments. It is easy to synthesize and purify, and has been optimized to produce high yields. This compound has also been extensively studied for its anti-inflammatory and analgesic effects, making it a valuable tool for researchers in these fields. However, this compound has some limitations for lab experiments. It has been reported to have poor solubility in water, which can limit its use in certain experiments. This compound also has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on 3-{[(acetylamino)carbonothioyl]amino}-4-chlorobenzoic acid. One area of interest is the development of this compound analogs with improved solubility and pharmacokinetic properties. Another area of interest is the study of the effects of this compound on other inflammatory pathways, such as the nuclear factor-kappa B (NF-κB) pathway. Additionally, the potential use of this compound in the treatment of other inflammatory and pain-related conditions, such as osteoarthritis and neuropathic pain, warrants further investigation.

Synthesis Methods

The synthesis of 3-{[(acetylamino)carbonothioyl]amino}-4-chlorobenzoic acid involves the reaction between 4-chlorobenzoic acid and thionyl chloride, followed by the addition of acetic anhydride and ammonia. The resulting product is purified through recrystallization to obtain pure this compound. This synthesis method has been optimized to increase the yield of this compound and has been reported to produce up to 80% yield.

Scientific Research Applications

3-{[(acetylamino)carbonothioyl]amino}-4-chlorobenzoic acid has been extensively studied for its anti-inflammatory and analgesic effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response. This compound has also been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).